Cas no 2137549-85-8 (1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)-)
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)-
-
- Inchi: 1S/C8H12BrN3/c1-11-3-2-7(4-11)12-5-8(9)10-6-12/h5-7H,2-4H2,1H3
- InChI Key: IKKWKZDFBUHDOU-UHFFFAOYSA-N
- SMILES: C1N(C2CCN(C)C2)C=C(Br)N=1
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679249-0.05g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 0.05g |
$864.0 | 2023-03-11 | ||
| Enamine | EN300-679249-0.1g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 0.1g |
$904.0 | 2023-03-11 | ||
| Enamine | EN300-679249-0.25g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 0.25g |
$946.0 | 2023-03-11 | ||
| Enamine | EN300-679249-0.5g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 0.5g |
$987.0 | 2023-03-11 | ||
| Enamine | EN300-679249-1.0g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679249-2.5g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 2.5g |
$2014.0 | 2023-03-11 | ||
| Enamine | EN300-679249-5.0g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 5.0g |
$2981.0 | 2023-03-11 | ||
| Enamine | EN300-679249-10.0g |
4-bromo-1-(1-methylpyrrolidin-3-yl)-1H-imidazole |
2137549-85-8 | 10.0g |
$4421.0 | 2023-03-11 |
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)-
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) (CAS No. 2137549-85-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) (CAS No. 2137549-85-8) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.
Chemical Structure and Properties
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) is a brominated imidazole derivative with a pyrrolidine substituent. The imidazole ring is a fundamental structural motif found in many biologically active compounds, including histidine and various pharmaceuticals. The presence of the bromine atom at the 4-position and the 1-methyl-3-pyrrolidinyl group imparts unique chemical and biological properties to this molecule.
The molecular formula of 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) is C9H12BrN2, and its molecular weight is approximately 220.09 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its melting point ranges from 95 to 97°C, making it suitable for various synthetic transformations.
Synthesis and Preparation
The synthesis of 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-bromoimidazole with N-methylpyrrolidine in the presence of a suitable coupling reagent. This approach ensures high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.
Biological Activity and Therapeutic Potential
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) has been the subject of extensive research due to its potential biological activity. Recent studies have highlighted its role as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy.
In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) effectively inhibited HDAC activity in vitro, leading to reduced proliferation and increased apoptosis in cancer cell lines. This finding suggests that the compound could be further developed as a novel anticancer agent.
Beyond its anticancer properties, 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) has also shown potential in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects and its ability to modulate immune responses. These properties make it a valuable candidate for the development of new treatments for inflammatory diseases such as rheumatoid arthritis.
Clinical Trials and Future Directions
The promising preclinical results have paved the way for further clinical investigation of 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl). Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.
In addition to clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl). Scientists are exploring various prodrug strategies to enhance its bioavailability and reduce toxicity. These efforts aim to improve the therapeutic index of the compound and broaden its clinical applications.
Safety Considerations
Safety is a critical aspect of any pharmaceutical development process. While 1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) has shown promising therapeutic potential, it is essential to conduct thorough safety assessments before advancing it to clinical use. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses, but further investigation is needed to fully understand its long-term safety profile.
Conclusion
1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl) (CAS No. 2137549-85-8) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure confers valuable biological properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications for this compound, highlighting its versatility and importance in modern pharmaceutical science.
2137549-85-8 (1H-Imidazole, 4-bromo-1-(1-methyl-3-pyrrolidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)